Cas no 2354229-71-1 (1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid
• CAS No: 2354229-71-1
• MF: C₂₅H₂₀FNO₄
• MW: 417.429010391235
• CID: 6535766
• PubChem ID: 145909612
• Update Time: 2025-08-05

1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid
• Z3582603244
• EN300-7459414
• 2354229-71-1
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C25H20FNO4/c26-22-13-15(9-10-21(22)25(11-12-25)23(28)29)27-24(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20H,11-12,14H2,(H,27,30)(H,28,29)
• InChI Key： HDALBKGIWZFVBI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.13763628g/mol
• Monoisotopic Mass: 417.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid

Comprehensive Guide to 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid (CAS No. 2354229-71-1)

1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid (CAS No. 2354229-71-1) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, making it highly valuable in modern drug discovery.

The molecular structure of 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid features a cyclopropane ring attached to a fluorinated phenyl group, enhancing its stability and reactivity in synthetic applications. Researchers often utilize this compound for designing novel peptide-based therapeutics, including anticancer agents and enzyme inhibitors. Its unique properties align with current trends in precision medicine and targeted drug delivery, addressing growing demand for personalized treatments.

In the context of AI-driven drug discovery, CAS No. 2354229-71-1 has gained attention due to its compatibility with computational modeling tools. Pharmaceutical companies leverage its structural features to develop high-affinity ligands for specific protein targets, a hot topic in machine learning-assisted molecular design. The compound’s fluorine substituent also contributes to improved metabolic stability, a key consideration in modern ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) optimization strategies.

The synthesis of 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid involves multi-step organic reactions, including Fmoc protection and cyclopropanation. Its purity (>95% by HPLC) makes it suitable for GMP-grade pharmaceutical production, meeting stringent regulatory requirements. Recent publications highlight its role in developing COVID-19 protease inhibitors, reflecting its relevance in pandemic-related research.

From a commercial perspective, the global market for Fmoc-protected amino acids is projected to grow at 6.8% CAGR (2023–2030), driven by expanding biologics pipelines. CAS No. 2354229-71-1 is available through major chemical suppliers like Sigma-Aldrich and TCI America, with prices ranging $200–$500 per gram depending on purity. Storage recommendations include protection from light at -20°C to maintain stability.

Environmental and safety assessments confirm that 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-fluorophenyl]cyclopropane-1-carboxylic acid poses minimal ecological risk when handled according to standard laboratory protocols. Its applications extend to bioconjugation chemistry and proteomics research, particularly in post-translational modification studies—a trending area in systems biology.

Future research directions may explore its utility in ADC (Antibody-Drug Conjugate) development and peptide nucleic acid (PNA) synthesis. The compound’s orthogonal protection strategy compatibility makes it indispensable for combinatorial chemistry approaches, answering frequent search queries about "Fmoc deprotection methods" and "fluorinated amino acid applications" in scientific databases.